![molecular formula C22H24N4O B302234 1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde N-phenylsemicarbazone](/img/structure/B302234.png)
1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde N-phenylsemicarbazone
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Overview
Description
1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde N-phenylsemicarbazone, also known as DPPC, is a synthetic compound that has gained significant attention in scientific research. DPPC is a semicarbazone derivative that has been synthesized through a multi-step process and has shown promising results in various research applications.
Mechanism of Action
The mechanism of action of 1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde N-phenylsemicarbazone is not fully understood, but it is believed to involve the formation of a coordination complex with metal ions. The complex formation leads to a change in the fluorescence properties of this compound, which can be used for the detection of metal ions.
Biochemical and Physiological Effects:
This compound has shown minimal toxicity in various in vitro and in vivo studies. However, its long-term effects on human health are not fully understood. This compound has been shown to inhibit the growth of various bacteria and fungi, indicating its potential use as an antimicrobial agent.
Advantages and Limitations for Lab Experiments
1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde N-phenylsemicarbazone has several advantages for use in lab experiments, including its high purity, stability, and low toxicity. However, its limited solubility in water can pose a challenge for some applications. Additionally, the cost of synthesis can be a limiting factor for some research groups.
Future Directions
There are several potential future directions for research on 1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde N-phenylsemicarbazone. One area of interest is the development of new synthetic methods to improve the yield and purity of this compound. Another potential direction is the investigation of this compound's potential as an antimicrobial agent in various clinical settings. Additionally, the use of this compound as a fluorescent probe for the detection of metal ions could be further explored for its potential applications in environmental monitoring and medical diagnostics.
In conclusion, this compound is a synthetic compound that has shown promising results in various scientific research applications. Its potential as a fluorescent probe for the detection of metal ions and as an antimicrobial agent has garnered significant interest in the scientific community. Further research is needed to fully understand its mechanism of action and potential long-term effects on human health.
Synthesis Methods
The synthesis of 1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde N-phenylsemicarbazone involves the condensation of 2,6-dimethylphenylhydrazine and 2,4-pentanedione to form a pyrazoline intermediate, which is then oxidized to form the desired compound. The synthesis process has been optimized to yield high purity and yield of this compound.
Scientific Research Applications
1-(2,6-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde N-phenylsemicarbazone has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of this compound is its use as a fluorescent probe for the detection of metal ions. This compound has also been studied for its antimicrobial properties and has shown promising results in inhibiting the growth of various bacteria and fungi.
properties
Molecular Formula |
C22H24N4O |
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Molecular Weight |
360.5 g/mol |
IUPAC Name |
1-[(Z)-[1-(2,6-dimethylphenyl)-2,5-dimethylpyrrol-3-yl]methylideneamino]-3-phenylurea |
InChI |
InChI=1S/C22H24N4O/c1-15-9-8-10-16(2)21(15)26-17(3)13-19(18(26)4)14-23-25-22(27)24-20-11-6-5-7-12-20/h5-14H,1-4H3,(H2,24,25,27)/b23-14- |
InChI Key |
HHDJZYRHYMZGGA-UCQKPKSFSA-N |
Isomeric SMILES |
CC1=C(C(=CC=C1)C)N2C(=CC(=C2C)/C=N\NC(=O)NC3=CC=CC=C3)C |
SMILES |
CC1=C(C(=CC=C1)C)N2C(=CC(=C2C)C=NNC(=O)NC3=CC=CC=C3)C |
Canonical SMILES |
CC1=C(C(=CC=C1)C)N2C(=CC(=C2C)C=NNC(=O)NC3=CC=CC=C3)C |
Origin of Product |
United States |
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